Cas no 170737-94-7 (2-(2-Chloro-6-methoxyphenyl)acetic acid)

• Product Name: 2-(2-Chloro-6-methoxyphenyl)acetic acid
• CAS No: 170737-94-7
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 4612124
• PubChem ID: 22327488
• Update Time: 2025-06-20

2-(2-Chloro-6-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methoxyphenyl)acetic acid
• (2-Chloro-6-methoxyphenyl)acetic acid
• Z1891772546
• 2-(2-Chloro-6-methoxyphenyl)acetic acid

• Inchi： 1S/C9H9ClO3/c1-13-8-4-2-3-7(10)6(8)5-9(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： DVHQMZULSWDQIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Additional information on 2-(2-Chloro-6-methoxyphenyl)acetic acid

Professional Introduction to 2-(2-Chloro-6-methoxyphenyl)acetic Acid (CAS No. 170737-94-7)

2-(2-Chloro-6-methoxyphenyl)acetic acid, with the chemical formula C₈H₇ClO₃, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 170737-94-7, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a chloro substituent at the para position relative to a methoxy group on a phenyl ring, coupled with an acetic acid moiety, make it a valuable intermediate in synthetic chemistry.

The compound's relevance is further underscored by its potential role in the synthesis of bioactive molecules. The acetic acid side chain provides a reactive site for further functionalization, enabling the construction of more complex structures. This attribute is particularly useful in medicinal chemistry, where such intermediates are often employed to create derivatives with enhanced pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of aryl acetic acids. These compounds have been investigated for their ability to modulate various biological pathways, including those involved in inflammation and pain management. The specific substitution pattern in 2-(2-Chloro-6-methoxyphenyl)acetic acid may contribute to its unique interaction with biological targets, making it a promising candidate for further research.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. Researchers have leveraged its structural framework to develop molecules with improved solubility, bioavailability, and target specificity. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes implicated in metabolic disorders and cancer. The chloro and methoxy substituents are particularly noteworthy, as they can influence electronic and steric properties, thereby tuning the overall pharmacokinetic profile of the resulting drug candidates.

The synthesis of 2-(2-Chloro-6-methoxyphenyl)acetic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the acetic acid functionality often requires carboxylation or hydrolysis steps, which can be tailored to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of synthetic steps and minimizing waste generation—a critical consideration in modern pharmaceutical research.

The compound's stability under various conditions is another important factor that makes it suitable for industrial applications. Its ability to withstand storage and handling without significant degradation ensures that it remains a reliable reagent throughout the drug development process. This stability is partly attributed to the robust nature of the aromatic ring system and the protective effects provided by the ester-like acetic acid moiety.

In academic research, 2-(2-Chloro-6-methoxyphenyl)acetic acid has been utilized as a model substrate for studying enzyme mechanisms and developing new catalytic systems. Its structural complexity allows chemists to probe interactions between substrates and enzymes at a molecular level, providing insights that can inform the design of more effective catalysts. Such studies are not only fundamental but also have practical implications for optimizing synthetic routes in drug manufacturing.

The growing body of literature on this compound highlights its significance in both academic and industrial settings. Researchers have reported novel synthetic strategies, characterized its spectroscopic properties, and explored its biological activity across multiple disease models. These studies collectively underscore the importance of 2-(2-Chloro-6-methoxyphenyl)acetic acid as a cornerstone in modern chemical biology.

Looking ahead, the continued investigation of this compound promises to yield further insights into its potential applications. As computational methods improve and high-throughput screening becomes more efficient, researchers will be better positioned to identify new derivatives with enhanced therapeutic profiles. The combination of traditional organic synthesis with cutting-edge computational techniques will likely accelerate the discovery process, bringing new treatments to patients more quickly than ever before.

In conclusion, 2-(2-Chloro-6-methoxyphenyl)acetic acid (CAS No. 170737-94-7) represents a fascinating example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate with broad applicability in drug discovery and synthetic chemistry. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.